Methyl 3-[(4-fluoro-2-methylphenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate

• IUPAC Name: methyl 3-[(4-fluoro-2-methylphenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate
• InChI: InChI=1S/C20H18FNO4S2/c1-12-4-6-14(7-5-12)16-11-27-18(20(23)26-3)19(16)28(24,25)22-17-9-8-15(21)10-13(17)2/h4-11,22H,1-3H3
• InChI Key: WSPMFENAEXMIJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=C2S(=O)(=O)NC3=C(C=C(C=C3)F)C)C(=O)OC
• Molecular Formula: C20H18FNO4S2
• Molecular Weight: 419.5 g/mol

Description

Methyl 3-[(4-fluoro-2-methylphenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C20H18FNO4S2 and its molecular weight is 419.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure-Activity Relationships

Research has delved into the synthesis and structure-activity relationships of derivatives of thiophene, highlighting their importance in the development of antiandrogenic compounds and their selective activity against androgen-responsive diseases. One study discusses the synthesis of derivatives showing partial to pure antiandrogenic activities, suggesting potential applications in treating androgen-responsive conditions (Tucker, Crook, & Chesterson, 1988).

Crystal Structure and Biological Activity

The crystal structure of substituted thiophenes has been analyzed, underscoring their wide range of biological activities such as antibacterial, antifungal, antioxidant, and antiproliferative properties. This research supports the potential pharmaceutical applications of these compounds (Nagaraju et al., 2018).

Material Science Applications

Studies have investigated the performance of poly 3-(phenylthiophene) derivatives as active materials for electrochemical capacitors, demonstrating significant energy and power densities. This suggests their utility in developing advanced energy storage systems (Ferraris et al., 1998).

Chemical Synthesis Techniques

Research has also explored novel synthetic routes and reactions involving thiophene derivatives, offering new methods for creating compounds with potential applications in various fields, including medicinal chemistry and materials science. For example, a study presents a new approach to β-fluoropyrroles through the Michael addition of isocyanomethylide anions to α-fluoroalkenyl sulfones and sulfoxides, opening up avenues for synthesizing pyrrole derivatives with potential biological activities (Uno et al., 1994).

Environmental Degradation Studies

The photochemical degradation of crude oil components, including thiophene derivatives, has been studied to understand the fate of these compounds in marine environments after oil spills. This research is crucial for environmental science, offering insights into the degradation pathways of pollutants (Andersson & Bobinger, 1996).